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Compound of Interest

Compound Name: Oxolan-3-yl methanesulfonate

Cat. No.: B186733 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Oxolan-3-yl methanesulfonate
(CAS: 156380-34-6) is not publicly available. The following guidance is based on the hazard

information provided by chemical suppliers and data extrapolated from structurally similar

sulfonate esters. It is imperative to handle this compound with caution and to perform a

thorough risk assessment before commencing any experimental work.

Oxolan-3-yl methanesulfonate is a sulfonate ester, a class of compounds often used as

alkylating agents in organic synthesis. Such compounds are typically reactive and require

stringent safety protocols to prevent exposure.

Hazard Identification and Classification
Based on available data, Oxolan-3-yl methanesulfonate is classified with the following

hazards:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Due to its classification as a sulfonate ester, it should be handled as a potentially toxic and

reactive substance.
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Physical and Chemical Properties
Property Value Source

CAS Number 156380-34-6 Biosynth

Molecular Formula C₅H₁₀O₄S Biosynth[1]

Molecular Weight 166.2 g/mol Biosynth[1]

Appearance
Not explicitly stated, likely a

solid or liquid
General knowledge

Solubility
No data available, likely

soluble in organic solvents
General knowledge

Operational Plan for Safe Handling
A systematic approach is crucial when working with potentially hazardous materials like

Oxolan-3-yl methanesulfonate. The following workflow outlines the necessary steps from

preparation to disposal.
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Caption: A workflow for the safe handling of Oxolan-3-yl methanesulfonate.
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The selection of appropriate PPE is critical to minimize exposure. The following diagram

illustrates the decision-making process for choosing the correct protective gear.
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Caption: PPE selection guide for handling Oxolan-3-yl methanesulfonate.

Detailed PPE Recommendations
Eye/Face Protection: Chemical safety goggles that provide a complete seal around the eyes

are mandatory.[2] In situations with a higher risk of splashing, a face shield should be worn in

addition to goggles.[3]

Skin Protection:

Gloves: Nitrile gloves are recommended for handling this chemical.[4] Double-gloving is a

good practice to provide an additional layer of protection.[5] Gloves must be inspected

before use and changed immediately if contaminated or damaged.

Clothing: A flame-resistant lab coat should be worn and kept fully fastened. For

procedures with a significant splash risk, a chemical-resistant apron over the lab coat is

advised.[2]
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Respiratory Protection: All work with Oxolan-3-yl methanesulfonate, including weighing

and transfers, must be conducted in a certified chemical fume hood to prevent inhalation of

vapors or aerosols.[2]

Experimental Protocols: Step-by-Step Guidance
Preparation and Weighing

Designate a Work Area: All handling of Oxolan-3-yl methanesulfonate should be done in a

designated area within a chemical fume hood.

Assemble Materials: Before handling the chemical, ensure all necessary equipment

(glassware, spatulas, etc.) and a spill kit are readily accessible inside the fume hood.

Don PPE: Put on all required personal protective equipment as outlined in the PPE selection

guide.

Weighing: Tare a suitable container on a balance inside the fume hood. Carefully dispense

the required amount of the chemical, minimizing the creation of dust or aerosols. Close the

primary container immediately after dispensing.

Reaction Setup
Inert Atmosphere: If the reaction is sensitive to air or moisture, ensure the reaction vessel is

under an inert atmosphere (e.g., nitrogen or argon).

Addition: Add the weighed Oxolan-3-yl methanesulfonate to the reaction vessel carefully,

avoiding splashes. If it is a solid, add it directly. If it is a liquid, use a syringe or cannula.

Temperature Control: If the reaction is exothermic, use an ice bath or other cooling method

to control the temperature during addition.

Disposal Plan
Proper disposal of chemical waste is crucial to ensure laboratory and environmental safety.

Waste Segregation and Collection
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Solid Waste: Dispose of any contaminated consumables, such as gloves, weigh boats, and

paper towels, in a designated hazardous solid waste container. This container should be

clearly labeled with the chemical name.

Liquid Waste: All reaction mixtures and solvent washes containing Oxolan-3-yl
methanesulfonate must be collected in a designated hazardous liquid waste container. Do

not mix incompatible waste streams.

Contaminated Glassware: Rinse all contaminated glassware with a suitable solvent (e.g.,

acetone) in the fume hood. The rinsate should be collected as hazardous liquid waste. After

rinsing, the glassware can be washed according to standard laboratory procedures.

Disposal Procedure
Labeling: Ensure all waste containers are accurately and securely labeled with their

contents.

Storage: Store waste containers in a designated, well-ventilated secondary containment area

away from incompatible materials.

Arrangement for Pickup: Follow your institution's guidelines for the disposal of hazardous

chemical waste. Contact your institution's Environmental Health and Safety (EHS)

department to arrange for pickup. Do not pour any chemical waste down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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